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Compound of Interest

Compound Name: Quinoline, (1-methylethyl)-

Cat. No.: B073607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline, (1-methylethyl)-, also known as isopropylquinoline, is a substituted quinoline

derivative with emerging significance in various fields, including fragrance manufacturing and

as a potential bactericide.[1][2] Its unique chemical structure warrants a thorough

understanding of its safety and handling characteristics to ensure the well-being of laboratory

and manufacturing personnel. This technical guide provides an in-depth overview of the known

hazards, safe handling procedures, and emergency response protocols for Quinoline, (1-
methylethyl)-, with a primary focus on the well-documented 6-isopropylquinoline isomer.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling. The following table summarizes the key properties of 6-isopropylquinoline.
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Property Value Reference

Molecular Formula C₁₂H₁₃N [3]

Molecular Weight 171.24 g/mol [4]

CAS Number
135-79-5 (for 6-

isopropylquinoline)
[5]

Appearance Colorless to yellow liquid [1]

Odor Earthy, woody [1]

Boiling Point 143°C at 1.6 kPa [4]

Flash Point 91.1°C (196.0°F) Closed Cup [6]

Density 1.02 g/cm³ [4]

Toxicological Data
The toxicological profile of Quinoline, (1-methylethyl)- indicates that it is a hazardous

substance requiring careful handling. The available acute toxicity data is presented below.

Toxicity
Endpoint

Value Species Route Reference

Acute Toxicity

Oral (ATE)
160 mg/kg bw Not Specified Oral [1]

Acute Toxicity

Dermal (ATE)
160 mg/kg bw Not Specified Dermal [1]

Acute Toxicity

Oral (LD50 of

mixture)

1500 mg/kg Not Specified Oral [3]

Note: ATE (Acute Toxicity Estimate) values are often derived from available data on similar

compounds or from calculations based on the GHS classification system.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.afi-usa.com/F2/Reports/pdf/REPORT_SDS_F26153.pdf
https://www.spectrumchemical.com/media/sds/TCI-I0529.pdf
https://www.combi-blocks.com/msds/OR-3136.pdf
https://www.freshskin.co.uk/wp-content/uploads/2023/01/Soft-Towels-SDS.pdf
https://www.freshskin.co.uk/wp-content/uploads/2023/01/Soft-Towels-SDS.pdf
https://www.spectrumchemical.com/media/sds/TCI-I0529.pdf
https://www.vigon.com/product/isopropyl-quinoline/?doc=MSDS/500904_vigon_sds_us_english.pdf&namee=IsopropylQuinolineSDS
https://www.spectrumchemical.com/media/sds/TCI-I0529.pdf
https://www.benchchem.com/product/b073607?utm_src=pdf-body
https://www.freshskin.co.uk/wp-content/uploads/2023/01/Soft-Towels-SDS.pdf
https://www.freshskin.co.uk/wp-content/uploads/2023/01/Soft-Towels-SDS.pdf
https://www.afi-usa.com/F2/Reports/pdf/REPORT_SDS_F26153.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
Quinoline, (1-methylethyl)- is classified as a hazardous chemical under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) 2 H310: Fatal in contact with skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Flammable Liquids 4 H227: Combustible liquid

GHS Pictograms:

Signal Word: Danger[3]

Safety and Handling Procedures
Adherence to strict safety protocols is paramount when working with Quinoline, (1-
methylethyl)-.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or goggles. A

face shield is recommended where splashing is

possible.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber).

Protective clothing to prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If inhalation of

vapors is likely, a respirator with an organic

vapor cartridge is recommended.

Handling and Storage
Proper handling and storage practices are critical for maintaining a safe laboratory

environment.

Handling: Avoid contact with skin and eyes.[5] Do not breathe vapor or mist.[5] Keep away

from heat, sparks, and open flames.[3] Use only in a well-ventilated area.[3] Do not eat,

drink, or smoke when using this product.[3]

Storage: Store in a cool, well-ventilated place.[3] Keep container tightly closed.[5] Store

locked up.[6]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[4] Seek

medical attention if you feel unwell.[4]

Skin Contact

Immediately take off all contaminated clothing.

[6] Wash skin with plenty of soap and water.[3] If

skin irritation occurs, get medical

advice/attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3] If eye irritation persists,

get medical advice/attention.[4]

Ingestion
Rinse mouth.[6] Call a POISON CENTER or

doctor/physician if you feel unwell.[6]

Fire-Fighting Measures
Suitable Extinguishing Media: Dry chemical, foam, water spray, and carbon dioxide.[4]

Unsuitable Extinguishing Media: Solid streams of water.[4]

Specific Hazards: May decompose upon combustion to generate poisonous fumes, including

carbon monoxide and nitrogen oxides.[4][5]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[5]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[6] Wear appropriate personal

protective equipment.[4] Ensure adequate ventilation.[4]

Environmental Precautions: Prevent product from entering drains, surface water, or soil.[4]
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Containment and Cleanup: Absorb spillage with an inert material (e.g., sand, earth,

vermiculite).[4][6] Collect in a suitable, labeled container for disposal.[5]

Experimental Protocols: Standard Methodologies
for Safety Assessment
The safety data presented in this guide are typically generated through standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). The following is a description of the general

methodologies that would be employed to assess the safety of a chemical like Quinoline, (1-
methylethyl)-.

Acute Oral Toxicity (OECD Test Guideline 423)
This method provides information on the hazardous properties and allows for the substance to

be ranked and classified according to the GHS.

Animal Model: Typically, female rats are used.

Procedure: A single dose of the test substance is administered orally to a group of animals.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The LD50 (Lethal Dose, 50%) is estimated, which is the statistically derived single

dose of a substance that can be expected to cause death in 50% of the animals.

Acute Dermal Toxicity (OECD Test Guideline 402)
This test determines the amount of a substance that is lethal to 50% of test animals when

applied to the skin.

Animal Model: Rats, rabbits, or guinea pigs are typically used.

Procedure: The substance is applied to a shaved area of the skin and held in contact with an

occlusive dressing for 24 hours.

Observation: Animals are observed for signs of toxicity and mortality for 14 days.
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Endpoint: The LD50 is determined.

Skin Irritation/Corrosion (OECD Test Guideline 404)
This test assesses the potential of a substance to cause reversible or irreversible skin damage.

Animal Model: Albino rabbits are typically used.

Procedure: A small amount of the substance is applied to a shaved patch of skin.

Observation: The skin is observed for signs of erythema (redness) and edema (swelling) at

specified intervals.

Endpoint: The substance is classified as an irritant or corrosive based on the severity and

reversibility of the observed skin reactions.

Visualized Workflows and Relationships
To further aid in the understanding of safety and handling protocols, the following diagrams

illustrate key workflows and logical relationships.
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b073607?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Hazard communication and response workflow for Quinoline, (1-methylethyl)-.
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Caption: Logical workflow for responding to a spill of Quinoline, (1-methylethyl)-.
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Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal safety data sheet (SDS). Always consult the most current SDS for Quinoline, (1-
methylethyl)- before handling this chemical. All laboratory and manufacturing activities should

be conducted in accordance with institutional and regulatory safety standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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